N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-ethyl-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H26N2O5S2/c1-2-20(16-10-13-26(22,23)14-16)18(21)15-6-8-17(9-7-15)27(24,25)19-11-4-3-5-12-19/h6-9,16H,2-5,10-14H2,1H3
• InChI Key: DOGSCYUMQHFEIB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C18H26N2O5S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 874788-30-4

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C18H26N2O5S2 and its molecular weight is 414.54. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Bioactivity Studies

• Anti-Acetylcholinesterase Activity : Piperidine derivatives have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. Substitutions at the benzamide moiety significantly increase activity, indicating the critical role of piperidine's basic nitrogen atom in enhancing anti-AChE activity. These compounds offer potential as antidementia agents (Sugimoto et al., 1990).
• CB1 Cannabinoid Receptor Interaction : The molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor has been studied, revealing significant insights into the steric and electrostatic interactions contributing to antagonist activity (Shim et al., 2002).

Synthesis and Characterization

• Metal Complexes of Benzamides : The synthesis, characterization, and bioactivity study of novel benzamides and their copper and cobalt complexes show enhanced antibacterial activities against various bacterial strains, indicating the potential for developing new antimicrobial agents (Khatiwora et al., 2013).
• Virtual Screening and Pharmacokinetics : Virtual screening targeting the urokinase receptor has identified compounds showing significant effects in inhibiting breast cancer cell invasion, migration, and adhesion, alongside blocking angiogenesis. These findings offer a foundation for developing new therapeutic agents for cancer treatment (Wang et al., 2011).

Novel Applications and Theoretical Studies

• Thermal and Optical Properties : The synthesis and characterization of specific sulfonamides reveal their thermal stability and potential applications in material science due to unique optical and etching properties, indicating a route for designing new materials with specific thermal and optical characteristics (Karthik et al., 2021).
• Antiarhythmic Activity : Benzamides with heterocyclic amide side chains have been evaluated for their oral antiarrhythmic activity, highlighting the influence of molecular structure on pharmacological activity and providing a basis for developing new antiarrhythmic drugs (Banitt et al., 1977).